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Compound of Interest

Compound Name: 2-Butylhexanoic acid

Cat. No.: B1217910 Get Quote

An In-depth Technical Guide to 2-Butylhexanoic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Butylhexanoic acid, a key

chemical intermediate. The document details its chemical and physical properties, outlines a

robust synthetic protocol for a critical derivative, and discusses its primary application in the

context of drug development, specifically in the modulation of bile acid metabolism.

Core Chemical Data
CAS Number: 3115-28-4

Molecular Formula: C10H20O2

2-Butylhexanoic acid, also known as di-n-butylacetic acid, is a branched-chain carboxylic

acid. Its structure is foundational for the synthesis of more complex molecules, particularly in

the field of medicinal chemistry.

Physicochemical and Spectral Properties
The quantitative data for 2-Butylhexanoic acid are summarized in the table below, providing a

reference for its physical and computed properties.
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Property Value Source

Molecular Weight 172.26 g/mol PubChem[1]

IUPAC Name 2-butylhexanoic acid PubChem[1]

Synonyms
Dibutylacetic acid, Di-n-

butylacetic acid
PubChem[1]

Density 0.899 g/cm³ Biosynth[2]

Boiling Point 255.0 °C Biosynth[2]

XLogP3 3.5 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 7 PubChem

Synthetic Protocols
While 2-Butylhexanoic acid is commercially available, its derivatization is often a key step in

its application. A particularly important derivative is 2-(Bromomethyl)-2-butylhexanoic acid,

which serves as a crucial intermediate for synthesizing inhibitors of the ileal bile acid

transporter (IBAT), also known as the apical sodium-dependent bile acid transporter (ASBT).[3]

A highly efficient, industrial-scale synthesis for this intermediate has been reported. The overall

workflow involves a malonic ester-type synthesis followed by reduction and subsequent

bromination and hydrolysis.
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Synthesis Workflow for 2-(Bromomethyl)-2-butylhexanoic acid

Ethyl Cyanoacetate +
Bromobutane

Dialkylation with
Sodium Ethoxide

Ethyl 2,2-dibutylcyanoacetate

Reduction
(e.g., LiAlH4)

2-Butyl-2-(hydroxymethyl)hexanenitrile

Bromination & Hydrolysis
(HBr, H2SO4, Heat)

2-(Bromomethyl)-2-butylhexanoic acid
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Enterohepatic Circulation of Bile Acids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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